molecular formula C8H6N4O2 B1390875 2-(1H-imidazol-1-yl)-3-nitropyridine CAS No. 1060795-58-5

2-(1H-imidazol-1-yl)-3-nitropyridine

Cat. No. B1390875
CAS RN: 1060795-58-5
M. Wt: 190.16 g/mol
InChI Key: ACJKDAOFHMVUOJ-UHFFFAOYSA-N
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Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .


Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .


Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .


Chemical Reactions Analysis

The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .


Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .

Scientific Research Applications

Synthesis and Material Applications

  • Nitrogen-rich Gas Generators : Imidazole-based molecules, including those similar to 2-(1H-imidazol-1-yl)-3-nitropyridine, are used in the synthesis of energetic salts for potential applications in nitrogen-rich gas generators (Srinivas, Ghule, & Muralidharan, 2014).

  • Imidazopyridines and Indoles Synthesis : Imidazole derivatives react with triethylamine to produce imidazopyridines and indoles, which have diverse applications in chemical synthesis (Khalafy, Setamdideh, & Dilmaghani, 2002).

  • Molecular Rearrangements : 2-(1H-imidazol-1-yl)-3-nitropyridine derivatives are involved in molecular rearrangements under Flash-Vacuum-Pyrolysis conditions to produce imidazo(1, 2-a)pyridines (Azimi, Sepehraddin, & Tahazadeh, 2013).

  • Energetic Salts and Azolium Salts Synthesis : Bicyclic azoles including imidazole derivatives are utilized in the preparation of thermally stable azolium salts with potential applications in energetic materials (Gao, Ye, Twamley, & Shreeve, 2006).

  • Nucleoside and Oligonucleotide Synthesis : Imidazole derivatives are important in the synthesis of acyclic nucleosides and their incorporation into oligonucleotides, relevant in molecular biology and therapeutic research (Walczak, Wamberg, & Pedersen, 2004).

Biological and Medical Applications

  • Antibacterial Applications : Imidazole derivatives are synthesized and characterized for their potential as broad-spectrum antibiotics (Chandra, Ganguly, Dey, & Sarkar, 2020).

  • Antileishmanial Activity : Imidazole hydrazone compounds have been studied for their activity against Leishmania chagasi, indicating potential applications in antiprotozoal therapy (Oliveira et al., 2019).

  • Anti-fibrosis Drug Potential : Certain imidazole derivatives have been investigated for their pharmacokinetics and potential as anti-fibrotic drugs (Kim et al., 2008).

  • Corrosion Inhibition : Novel amino acids based imidazole zwitterions are synthesized and studied as corrosion inhibitors for mild steel, highlighting their application in material science (Srivastava et al., 2017).

  • Antituberculosis Agents : Derivatives of 2-(1H-imidazol-1-yl)-3-nitropyridine have been synthesized and evaluated for antituberculosis activity (Foroumadi et al., 2004).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) Acute oral toxicity Skin Corrosion/Irritation Serious Eye Damage/Eye Irritation Specific target organ toxicity (single exposure) Target Organs - Respiratory system .

Future Directions

Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring .

properties

IUPAC Name

2-imidazol-1-yl-3-nitropyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6N4O2/c13-12(14)7-2-1-3-10-8(7)11-5-4-9-6-11/h1-6H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ACJKDAOFHMVUOJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(N=C1)N2C=CN=C2)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

190.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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